Bicyclo[3.3.1]non-2-en-9-one

• IUPAC Name: bicyclo[3.3.1]non-2-en-9-one
• InChI: InChI=1S/C9H12O/c10-9-7-3-1-4-8(9)6-2-5-7/h1,3,7-8H,2,4-6H2
• InChI Key: JBABOCXXIKVIAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC=CC(C1)C2=O
• Molecular Formula: C9H12O
• DSSTOX Substance ID: DTXSID50964067
• Molecular Weight: 136.19 g/mol
• CAS RN: 4844-11-5

Description

Bicyclo[3.3.1]non-2-en-9-one is a chemical compound with the formula C9H12O and a molecular weight of 136.1910. It is also known by its IUPAC name, and its structure is available as a 2D Mol file or as a computed 3D SD file.

Synthesis Analysis

The synthesis of unsaturated bicyclo[3.3.1]nonane derivatives, which include Bicyclo[3.3.1]non-2-en-9-one, has been studied. The synthetic routes for the construction of these compounds have been explored, with various functionalities being introduced. For instance, one study reported the transformation of a spirodiepoxyketone into a bicyclo[3.3.1]non-3-en-2-one system in 71% yield when treated with thiophenols under basic conditions.

Molecular Structure Analysis

The molecular structure of Bicyclo[3.3.1]non-2-en-9-one can be viewed using Java or Javascript. The impact of unsaturation on the crystal structures and intermolecular networks of the six-membered rings in these compounds has been found to be significant.

Physical And Chemical Properties Analysis

Bicyclo[3.3.1]non-2-en-9-one has a molecular weight of 136.1910. It is a solid substance with a melting point of 98-99°C.

Scientific Research Applications

Synthesis and Chemical Diversity

Bicyclo[3.3.1]non-2-en-9-one and its derivatives have been the focus of synthetic chemistry research. Inouye et al. (1987) described the preparation of Bicyclo[3.3.1]nonane-2,4-dione derivatives, highlighting the significance of this compound in organic synthesis (Inouye, Kojima, Owada, & Kakisawa, 1987). Similarly, Hammill et al. (2010) discussed the synthesis and chemical diversity of functionalized Bicyclo[3.3.1]non-3-en-2-ones,emphasizing their novelty in chemical space and the mechanistic aspects of their synthesis (Hammill, Contreras-García, Virshup, Beratan, Yang, & Wipf, 2010).

Structure and Conformation Studies

The molecular structure and conformation of Bicyclo[3.3.1]nonan-9-one have been extensively studied. Raber et al. (1980) used lanthanide shift reagents for conformational analysis, providing insight into the molecule's structure (Raber, Janks, Johnston, & Raber, 1980). Additionally, Choo et al. (2002) applied ab initio and density functional theory methods to investigate its molecular structures and conformations, offering a detailed understanding of its physical properties (Choo, Kim, Joo, & Kwon, 2002).

Enantioselective Synthesis

Ding et al. (2012) developed a target-oriented, highly enantioselective multifunctional organocatalytic approach for the synthesis of Bicyclo[3.3.1]nona-2,6-dien-9-ones. This method is significant for the synthesis of novel compounds with potential medicinal interests (Ding, Li, Liu, Cui, Ju, Wang, & Yao, 2012).

Advanced Organic Chemistry Applications

Bertelsen et al. (2008) demonstrated the control of the formation of one out of 64 stereoisomers in Bicyclo[3.3.1]non-2-ene compounds using organocatalysis, showcasing the advanced capabilities in stereochemical control in organic synthesis (Bertelsen, Johansen, & Jørgensen, 2008).

Future Directions

The future directions for research on Bicyclo[3.3.1]non-2-en-9-one and similar compounds could involve further exploration of their synthesis, structural analysis, and potential applications. For instance, there is interest in the extraction of valuable compounds from various plants to isolate many life-saving medicines. Additionally, the potential of these compounds for use in asymmetric catalysis or as potent anticancer entities is a promising area of research.